Cas no 102899-79-6 (Octadecanoic acid, 2-(acetylamino)-3-hydroxy-, methyl ester)
102899-79-6 structure
Product Name:Octadecanoic acid, 2-(acetylamino)-3-hydroxy-, methyl ester
CAS No:102899-79-6
MF:C21H41NO4
MW:371.554547071457
CID:1137279
PubChem ID:19891738
Update Time:2025-04-20
Octadecanoic acid, 2-(acetylamino)-3-hydroxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid, 2-(acetylamino)-3-hydroxy-, methyl ester
- methyl 2-acetamido-3-hydroxyoctadecanoate
- SCHEMBL9731631
- DTXSID00601051
- 102899-79-6
-
- Inchi: 1S/C21H41NO4/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(24)20(21(25)26-3)22-18(2)23/h19-20,24H,4-17H2,1-3H3,(H,22,23)
- InChI Key: PEGUMLUMEWAVFM-UHFFFAOYSA-N
- SMILES: OC(C(C(=O)OC)NC(C)=O)CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 371.30373
- Monoisotopic Mass: 371.30355879g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 18
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.63
Octadecanoic acid, 2-(acetylamino)-3-hydroxy-, methyl ester Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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